Cas no 1804457-59-7 (4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine)

• Product Name: 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine
• CAS No: 1804457-59-7
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4870657
• Update Time: 2025-06-24

4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-6-5(7(9)10)3(2-12)1-4(11)13-6/h1,7H,2,12H2
• InChI Key： BPCFBKHOPFBTEE-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(C(=N1)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine

Introduction to 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804457-59-7)

4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804457-59-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its pyridine core substituted with an aminomethyl group, a chloro atom, a difluoromethyl moiety, and an iodo substituent, exhibits a unique structural and electronic profile that makes it a valuable intermediate in the synthesis of biologically active molecules.

The structural arrangement of this compound imparts distinct chemical properties that are highly relevant for drug discovery and development. The presence of the aminomethyl group at the 4-position enhances its reactivity, making it a versatile building block for constructing more complex scaffolds. This reactivity is further modulated by the electron-withdrawing effects of the chloro and difluoromethyl groups, which can influence the electronic environment of the pyridine ring and its substituents.

The iodo substituent at the 6-position provides an additional handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in modern synthetic organic chemistry, enabling the efficient construction of biaryl structures that are prevalent in many pharmaceuticals. The combination of these functional groups makes 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine a compelling candidate for exploring novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into drug molecules can significantly alter their pharmacokinetic properties, including metabolic stability, lipophilicity, and binding affinity. In particular, the difluoromethyl group is known to enhance binding interactions with biological targets, often improving the overall efficacy of a drug candidate. This has led to increased interest in compounds like 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine, where such fluorinated moieties are strategically positioned.

The pyridine core itself is a privileged scaffold in medicinal chemistry, featuring prominently in numerous FDA-approved drugs due to its ability to interact favorably with biological macromolecules. The specific substitution pattern of this compound—combining an aminomethyl, a chloro, a difluoromethyl, and an iodo group—provides a rich palette for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying or appending additional functional groups, researchers can fine-tune the biological activity of derivatives derived from this compound.

In the context of contemporary drug discovery, computational methods and high-throughput screening have accelerated the identification of promising molecular fragments. Compounds like 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine are often screened computationally for their potential to interact with specific protein targets or enzymes involved in disease pathways. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic entities.

Experimental validation plays a crucial role in translating computational hits into viable drug candidates. Synthetic chemists have leveraged the reactivity patterns of this compound to develop efficient synthetic routes to more complex molecules. For instance, the aminomethyl group can be used to form amide or urea linkages with carboxylic acid derivatives, while the iodo atom facilitates cross-coupling reactions with boronic acids or stannanes. These transformations have been instrumental in generating libraries of diverse compounds for experimental testing.

The pharmaceutical industry has increasingly adopted fragment-based drug design (FBDD) strategies, where small molecular fragments like this one are assembled into larger lead compounds through iterative optimization. The modular nature of compounds such as 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine aligns well with FBDD principles, allowing researchers to build upon known bioactive fragments while introducing novel chemical diversity.

Recent studies have also explored the use of this compound in developing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine scaffold is particularly well-suited for interacting with ATP-binding pockets in kinases, and modifications such as those present in this compound can enhance binding affinity and selectivity. By leveraging structure-based design principles and computational modeling, researchers have been able to rationally modify derivatives of this compound to improve their pharmacological profiles.

The synthesis and application of heterocyclic compounds continue to be an active area of research due to their diverse biological activities and synthetic versatility. Pyridines remain one of the most studied heterocycles, with numerous examples demonstrating their utility as pharmacophores across various therapeutic areas. The unique combination of functional groups in 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine underscores its potential as a key intermediate in future drug development efforts.

In conclusion,4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-iodopyridine (CAS No. 1804457-59-7) represents a significant asset for pharmaceutical research and development. Its structural features—particularly the presence of an aminomethyl, a chloro, a difluoromethyl, and an iodo group—make it a versatile intermediate for constructing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to play an important role in advancing next-generation pharmaceuticals.